Phenanthrenes and their derivatives represent a diverse class of polycyclic aromatic hydrocarbons (PAHs) that have attracted significant attention in both academic research and industrial applications. These compounds are characterized by the presence of three fused benzene rings, forming a core structure that can be modified through various substitutions or functional groups, such as halides, alcohols, ethers, and carboxylic acids. Due to their unique structural features and chemical properties, phenanthrenes and derivatives find extensive applications in areas including but not limited to pharmaceuticals, agrochemicals, dye synthesis, and materials science. In the pharmaceutical industry, certain derivatives of phenanthrene are used as intermediates or lead compounds for drug discovery, owing to their potential biological activities. For instance, they can exhibit anti-inflammatory, antioxidant, and antitumor properties. In agriculture, these compounds serve as precursors for herbicides and fungicides, thanks to their selective toxicity and stability in various environmental conditions. Additionally, phenanthrene derivatives play a crucial role in the production of synthetic dyes due to their vibrant colors and excellent light-fastness. Moreover, research into new materials based on phenanthrene derivatives is ongoing, exploring their potential use in photovoltaic devices and other advanced technologies. The versatility of phenanthrenes and their derivatives makes them invaluable tools across multiple disciplines, driving further exploration and innovation in chemistry and related fields.